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Application Notes and Protocols for Researchers, Scientists, and Drug Development
Professionals

This document provides a comprehensive guide to the application of Gas Chromatography-
Mass Spectrometry (GC-MS) for the quantitative analysis of volatile N-nitrosamine impurities in
the active pharmaceutical ingredient (API) deucravacitinib. The methodologies outlined are
based on established and validated procedures for nitrosamine analysis in pharmaceuticals,
adapted for the specific context of deucravacitinib.

Introduction

N-nitrosamines are a class of chemical compounds classified as probable human carcinogens

by international regulatory bodies, including the U.S. Food and Drug Administration (FDA) and

the European Medicines Agency (EMA).[1] Their presence in pharmaceutical products, even at
trace levels, is a significant safety concern.[2] Consequently, stringent regulatory requirements
mandate that pharmaceutical manufacturers perform rigorous risk assessments and testing to

control the levels of these impurities in their products.[3][4][5]

Deucravacitinib, an oral, selective tyrosine kinase 2 (TYKZ2) inhibitor, is a novel treatment for
moderate-to-severe plaque psoriasis.[6] As with all pharmaceutical products, ensuring the
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purity and safety of deucravacitinib is paramount. While the formation of N-nitroso-
deucravacitinib has been described as chemically unlikely due to the electronic and steric
properties of the molecule, regulatory guidance necessitates a thorough evaluation for the
potential presence of other volatile nitrosamines that could arise from manufacturing
processes, raw materials, or degradation.[7]

GC-MS is a powerful and widely accepted analytical technique for the separation and
quantification of volatile and semi-volatile nitrosamines at trace levels.[8] Its high sensitivity and
selectivity, particularly when coupled with a triple quadrupole mass spectrometer (GC-MS/MS),
make it an ideal choice for meeting the low detection limits required by regulatory agencies.[8]

[9]

Experimental Protocols

The following protocols describe the sample preparation and GC-MS analysis for the
determination of volatile nitrosamines in deucravacitinib.

2.1. Sample Preparation: Liquid-Liquid Extraction

This protocol is suitable for the extraction of a broad range of volatile nitrosamines from the
deucravacitinib API.

Materials:

» Deucravacitinib API

e Dichloromethane (DCM), GC grade

e 1 M Sodium Hydroxide (NaOH) solution

e Internal Standard (ISTD) solution (e.g., N-Nitrosodimethylamine-d6)
¢ 15 mL centrifuge tubes

» Vortex mixer

o Centrifuge
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Syringe filter (0.45 pm)

Autosampler vials

Procedure:

Weigh approximately 250 mg of the deucravacitinib API into a 15 mL centrifuge tube.[10]
Add 10 mL of 1 M NaOH solution to the tube.[10]

Vortex the mixture briefly and then shake vigorously for at least 5 minutes to ensure
complete dispersion of the API.[10]

Spike the sample with an appropriate volume of the internal standard solution.
Add 2.0 mL of dichloromethane to the suspension.[10]

Vortex the tube briefly, followed by shaking for a minimum of 5 minutes to facilitate the
extraction of nitrosamines into the organic phase.[10]

Centrifuge the suspension at approximately 10,000 x g for at least 5 minutes to achieve
phase separation.[10]

Carefully remove the upper aqueous layer.[10]

Transfer the lower organic (dichloromethane) layer into an autosampler vial using a syringe
fitted with a 0.45 um filter.

The sample is now ready for GC-MS analysis.

2.2. GC-MS/MS Analytical Method

This method is optimized for the sensitive and selective detection of common volatile

nitrosamines.

Instrumentation:

Gas Chromatograph: Agilent 8890 GC, or equivalent[9]
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e Mass Spectrometer: Agilent 7010B GC/MS/MS, or equivalent[9]

e GC Column: A mid-polarity column, such as a (5%-phenyl)-methylpolysiloxane stationary
phase, is commonly used.[9]

GC-MS/MS Parameters:

Parameter Value Citation

GC Parameters

Injection Mode Splitless [11]
Inlet Temperature 250 °C 9]
Carrier Gas Helium [9]

70 °C for 4 min; ramp at 20
Oven Program °C/min to 240 °C, hold for 3.5 [2]

min

MS Parameters

lon Source Electron lonization (EI) [9]
MS Source Temperature 230 °C [2]
Quadrupole Temperature 150 °C [2]
o Multiple Reaction Monitoring
Acquisition Mode [9]
(MRM)

MRM Transitions: Specific MRM transitions for each target nitrosamine should be optimized for
the instrument in use. The following are examples of common transitions:
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Compound Precursor lon (m/z)

Product lon (m/z)

N-Nitrosodimethylamine

74 42
(NDMA)
N-Nitrosodiethylamine (NDEA) 102 44, 56
N-Nitrosodiisopropylamine

propy 130 43, 88

(NDIPA)
N-Nitroso-di-n-butylamine

158 57,102

(NDBA)

Quantitative Data Summary

The following tables summarize the typical quantitative performance data for the analysis of

volatile nitrosamines by GC-MS. These values are indicative and should be verified through

method validation for the specific matrix and instrumentation used.

Table 1: Limits of Detection (LOD) and Quantitation (LOQ) for Volatile Nitrosamines

Nitrosamine LOD (ppb) LOQ (ppb) Citation
N-
Nitrosodimethylamine <3 15 [8][10]
(NDMA)
N-Nitrosodiethylamine
<3 15 [8][10]

(NDEA)
N-
Nitrosodiisopropylami <3 [8]
ne (NDIPA)
N-Nitroso-di-n-

: <3 [8]
butylamine (NDBA)

Table 2: Linearity and Recovery Data
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Parameter Typical Range/Value Citation

Linearity (R?) >0.995 [8]

Recovery 70 - 130% [12]

Precision (RSD) < 7.65% [13]
Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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